4,5-Dimethyl-2-[(1-naphthylacetyl)amino]-3-thiophenecarboxamide

Specification

• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 4,5-dimethyl-2-[(2-naphthalen-1-ylacetyl)amino]thiophene-3-carboxamide
• Standard InChI: InChI=1S/C19H18N2O2S/c1-11-12(2)24-19(17(11)18(20)23)21-16(22)10-14-8-5-7-13-6-3-4-9-15(13)14/h3-9H,10H2,1-2H3,(H2,20,23)(H,21,22)
• Standard InChI Key: WKFBSIRAGVAYFT-UHFFFAOYSA-N
• SMILES: CC1=C(SC(=C1C(=O)N)NC(=O)CC2=CC=CC3=CC=CC=C32)C
• Canonical SMILES: CC1=C(SC(=C1C(=O)N)NC(=O)CC2=CC=CC3=CC=CC=C32)C

Introduction

4,5-Dimethyl-2-[(1-naphthylacetyl)amino]-3-thiophenecarboxamide is a complex organic compound that belongs to the thiophene class, which is known for its diverse applications in pharmaceuticals and materials science. Despite the lack of specific literature directly referencing this compound, we can infer its properties and potential applications based on similar compounds and the general chemistry of thiophenes.

Synthesis Methods

The synthesis of such a compound typically involves multiple steps, including the formation of the thiophene ring and the introduction of the 1-naphthylacetyl and carboxamide groups. A common approach might involve:

• Thiophene Ring Formation: This can be achieved through various methods, such as the Gewald reaction or the Paal-Knorr synthesis.

• Introduction of Substituents: The 1-naphthylacetyl group could be introduced via acylation reactions, while the carboxamide group might be formed through amidation reactions.

Potential Applications

Thiophene derivatives are known for their biological activity, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a naphthyl group could enhance these properties due to its planar, aromatic nature, which might facilitate interactions with biological targets.

Potential Application	Description
Biological Activity	Anti-inflammatory, antimicrobial, anticancer
Materials Science	Potential use in organic electronics or dyes

Research Findings and Future Directions

While specific research findings on 4,5-Dimethyl-2-[(1-naphthylacetyl)amino]-3-thiophenecarboxamide are not available, studies on similar compounds suggest that thiophene derivatives can be effective in various biological assays. Future research should focus on synthesizing this compound and evaluating its biological activity and potential applications in materials science.